Cas no 1806188-77-1 (Methyl 6-(aminomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Methyl 6-(aminomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1806188-77-1
• MF: C₉H₉F₃N₂O₄
• MW: 266.173972845078
• CID: 4833758
• Update Time: 2025-06-15

Methyl 6-(aminomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(aminomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C9H9F3N2O4/c1-17-8(16)5-2-4(3-13)14-7(6(5)15)18-9(10,11)12/h2,15H,3,13H2,1H3
• InChI Key： ZOPPAMRIVYQWQM-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C(C(=O)OC)=CC(CN)=N1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 300
• XLogP3: 1.3
• Topological Polar Surface Area: 94.7

Additional information on Methyl 6-(aminomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-carboxylate

Comprehensive Overview of Methyl 6-(aminomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1806188-77-1)

Methyl 6-(aminomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1806188-77-1) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including an aminomethyl moiety, a hydroxy group, and a trifluoromethoxy substituent, making it a versatile intermediate for synthetic applications. Its structural complexity and reactivity have garnered attention in the development of novel bioactive molecules.

The growing interest in pyridine-based compounds stems from their broad applicability in drug discovery and material science. Researchers are particularly intrigued by the trifluoromethoxy group, which enhances metabolic stability and lipophilicity—key properties for optimizing drug candidates. With the rise of AI-driven drug design and computational chemistry, compounds like Methyl 6-(aminomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-carboxylate are increasingly studied for their potential in targeted therapies and precision medicine.

In agrochemical applications, this compound's pyridine core and functionalized side chains offer opportunities for developing next-generation pesticides and herbicides. The trifluoromethoxy group, in particular, is known to improve pesticidal activity by increasing resistance to environmental degradation. As sustainability becomes a global priority, researchers are exploring eco-friendly derivatives of such compounds to align with green chemistry principles.

Synthetic routes to Methyl 6-(aminomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-carboxylate often involve multi-step processes, including amination, esterification, and halogenation reactions. Recent advancements in flow chemistry and catalytic methods have streamlined its production, reducing waste and improving yields. These innovations are critical for scaling up laboratory-scale syntheses to industrial production, addressing the demand for high-purity intermediates in pharmaceutical manufacturing.

The compound's spectroscopic properties, such as NMR and mass spectrometry data, are well-documented, aiding in its identification and quality control. Analytical techniques like HPLC and LC-MS are commonly employed to ensure purity, especially for applications requiring stringent regulatory compliance. This aligns with the broader trend of quality-by-design (QbD) in chemical synthesis, where precision and reproducibility are paramount.

As the scientific community delves deeper into structure-activity relationships (SAR), Methyl 6-(aminomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-carboxylate serves as a valuable scaffold for designing molecules with enhanced bioactivity. Its modular structure allows for strategic modifications, catering to diverse research needs—from kinase inhibitors to antimicrobial agents. This adaptability positions it as a cornerstone in modern medicinal chemistry.

In conclusion, Methyl 6-(aminomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1806188-77-1) exemplifies the intersection of innovation and practicality in chemical research. Its multifaceted applications, coupled with advancements in synthetic methodologies, underscore its relevance in addressing contemporary challenges in drug development and sustainable agriculture. For researchers seeking reliable intermediates with proven utility, this compound remains a compelling choice.